Cas no 1951444-56-6 (4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride
• CAS No: 1951444-56-6
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD18711492
• CID: 4630981
• PubChem ID: 124219615
• Update Time: 2025-06-11

4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydropyrazolo[4,3-b]pyridine dihydrochloride
• 4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[4,3-B]PYRIDINE 2HCL
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride
• SY045204
• 1951444-56-6
• AC5130
• DB-112926
• CS-0140914
• BDD44456
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridinedihydrochloride
• AS-35790
• 4,5,6,7-Tetrahydropyrazolo[4,3-b]pyridineDihydrochloride
• MFCD18711492
• 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine;dihydrochloride
• 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine dihydrochloride
• AKOS032455835

• MDL： MFCD18711492
• Inchi： 1S/C6H9N3.2ClH/c1-2-5-6(7-3-1)4-8-9-5;;/h4,7H,1-3H2,(H,8,9);2*1H
• InChI Key： PGQGHKQWPADFIS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=NNC=2CCC1

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7

Additional information on 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride

4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine Dihydrochloride (CAS No. 1951444-56-6): An Emerging Compound in Medicinal Chemistry

4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride (CAS No. 1951444-56-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The structure of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride consists of a pyrazole ring fused to a pyridine ring with a tetrahydro substitution. This configuration provides a rigid and planar structure that can interact with various biological targets. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent research has focused on the potential of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride as a lead compound for the development of new drugs. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated analgesic effects by modulating pain pathways in the central nervous system.

In the realm of neuroprotection, 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride has shown promise in protecting neurons from oxidative stress and neurodegenerative diseases. Preclinical studies have indicated that it can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it an attractive candidate for further drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily by the liver and excreted via the kidneys.

One of the key advantages of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride is its low toxicity profile. In preclinical toxicity studies, it has shown minimal adverse effects at therapeutic doses. This low toxicity makes it a safe option for long-term use in chronic conditions such as chronic pain and neurodegenerative diseases.

The synthesis of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride involves several steps that are well-documented in the literature. The process typically starts with the condensation of an appropriate pyridine derivative with a hydrazine compound to form the pyrazole ring. Subsequent hydrogenation reactions are used to introduce the tetrahydro substitution. The final step involves the formation of the dihydrochloride salt to enhance solubility and stability.

Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride on a large scale. These improvements have made it more accessible for both research and commercial applications.

In conclusion, 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine dihydrochloride (CAS No. 1951444-56-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural properties and favorable pharmacological profile make it an attractive candidate for further drug development. Ongoing research continues to explore its full potential in treating various diseases and conditions.